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Compound of Interest

Compound Name: (Methoxymethyl)cyclopentane
CAS No.: 2619-30-9
Cat. No.: B3064939
Get Quote
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Part 1: Executive Summary & Compound Profile

(Methoxymethyl)cyclopentane, also known as cyclopentylmethyl methyl ether, is a valuable
hydrophobic ether solvent and building block. Structurally distinct from the common solvent
Cyclopentyl Methyl Ether (CPME), this homologue contains an additional methylene bridge,
imparting unique steric and physical properties.

This guide details a Phase Transfer Catalyzed (PTC) Williamson Ether Synthesis route. Unlike
traditional laboratory methods relying on sodium hydride (NaH) and anhydrous conditions, this
protocol utilizes agueous sodium hydroxide, a phase transfer catalyst, and toluene. This
biphasic system is robust, cost-effective, and scalable from gram to kilogram quantities, making
it the preferred choice for industrial applications.

Compound Profile[1][2][3][4][5][6]
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Property Detail

Chemical Name (Methoxymethyl)cyclopentane

Cyclopentylmethyl methyl ether;

Synonyms
Methoxy(cyclopentyl)methane
CAS Number 2619-30-9
Molecular Formula C7H140
Molecular Weight 114.19 g/mol
Boiling Point ~130-135 °C (Estimated vs. CPME @ 106 °C)
N Immiscible with water; Miscible with organic
Solubility

solvents

Part 2: Route Selection & Scientific Rationale
The Challenge: Scalability vs. Lab Scale

In early discovery, ethers are often synthesized using the Classical Williamson Synthesis:

While effective on a milligram scale, this route is unsuitable for scale-up due to:

e Hydrogen Gas Evolution: NaH releases massive volumes of flammable

» Moisture Sensitivity: Requires strictly anhydrous solvents (THF), increasing cost.

o Cost: NaH and Mel are significantly more expensive than industrial alternatives.

The Solution: Phase Transfer Catalysis (PTC)

The selected route employs a Liquid-Liquid Phase Transfer Catalysis system.

» Organic Phase: Contains the substrate (Cyclopentanemethanol) and alkylating agent
(Dimethyl Sulfate).

e Agueous Phase: Contains 50% NaOH.
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o Catalyst: Tetrabutylammonium Bromide (TBAB) shuttles the hydroxide ion across the
interface, deprotonating the alcohol in the organic layer to form the alkoxide, which
immediately reacts with the methylating agent.

Key Advantages:

» No Anhydrous Solvents: Water is part of the system.[1]

e Thermal Control: The biphasic nature acts as a heat sink, moderating exotherms.
o Reagent Cost: Uses NaOH and Dimethyl Sulfate (DMS) (or Methyl lodide).

Part 3: Detailed Experimental Protocol
Reaction Scheme

Cyclopentanemethanol Toluene, 50-60°C
(C6H120) Phase Transfer
((Methoxyrygt?fgll)%glopemane) . Side Products o NaMes04 + H20
NaOH (50% aq)  ____——————"""""""

TBAB (Catalyst)
Dimethyl Sulfate (DMS)

Click to download full resolution via product page

Caption: PTC Williamson Ether Synthesis pathway converting Cyclopentanemethanol to
(Methoxymethyl)cyclopentane.

Materials & Equipment

o Reactor: Jacketed glass reactor (or 3-neck flask) with overhead stirrer (high torque required
for biphasic mixing).

e Reagents:
o Cyclopentanemethanol (>98%)[2]

o Toluene (Reagent grade)
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[e]

Sodium Hydroxide (50% w/w aqueous solution)

o

Tetrabutylammonium Bromide (TBAB) (5 mol%)

[¢]

Dimethyl Sulfate (DMS) (1.1 - 1.2 equivalents) [DANGER: Highly Toxic]

[¢]

Alternative: Methyl lodide (Mel) can be used for smaller batches but is more volatile.

Step-by-Step Methodology

Step 1: Charge & Dissolution

Purge the reactor with nitrogen.

Charge Cyclopentanemethanol (1.0 eq) and Toluene (3-4 volumes relative to alcohol).

Add TBAB (0.05 eq). Agitate until dissolved.

Note: The mixture will be a single organic phase at this point.

Step 2: Base Addition

Start vigorous stirring (essential for PTC).

Add 50% NaOH solution (3.0 eq) dropwise or in a slow stream.

Observation: The mixture will become a biphasic emulsion. A slight exotherm may occur.

Adjust jacket temperature to 15-20 °C.

Step 3: Methylation (Critical Step)

o Safety Check: Ensure scrubber system is active. DMS is a potent carcinogen.[3]

e Add Dimethyl Sulfate (DMS) (1.2 eq) slowly via an addition funnel over 60—90 minutes.

o Temperature Control: Maintain internal temperature between 35-45 °C. Do not allow T > 50
°C during addition to prevent rapid hydrolysis of DMS.
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e Mechanism: The TBAB transports OH™ into the toluene layer, deprotonating the alcohol. The
alkoxide attacks DMS.

Step 4: Reaction Completion

o After addition, heat the mixture to 55-60 °C.

e Hold for 2—4 hours.

o Monitoring: Sample the organic layer (stop stirring to settle). Analyze by GC-FID. Target <1%
unreacted alcohol.

Step 5: Quench & Workup

e Coolto 20 °C.

e Quench: Add 10% Ammonium Hydroxide (NH4OH) or dilute amine solution. Stir for 30
minutes.

o Reasoning: Ammonia destroys unreacted DMS, converting it to methylamine salts, which
are water-soluble and safer than DMS.

e Phase Separation: Stop stirring. Allow layers to settle (15-30 min). Drain the lower aqueous
layer (contains NaMeSOa4, NaOH, salts).

e Washing: Wash the organic layer with water (2 x 1 vol) to remove residual base and catalyst.
Check pH of final wash (should be neutral).

Step 6: Purification

o Concentration: Strip Toluene via rotary evaporation or atmospheric distillation (Toluene BP:
110 °C).

o Fractional Distillation: Distill the residue.

o Collect the fraction boiling at ~130-135 °C (atmospheric).

o Purity Check: GC purity should be >99%.
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Part 4: Process Safety & Engineering Controls
Hazard Management

» Dimethyl Sulfate (DMS): Fatal if inhaled. Skin sensitizer. Carcinogen.[3]

o Control: Use only in a fume hood or closed reactor. Wear double nitrile gloves and a face
shield. Keep ammonia solution nearby for spill neutralization.

o Exotherms: The reaction is exothermic. In a biphasic system, if stirring stops, reagents may
pool. If stirring restarts suddenly, a "runaway" exotherm can occur.

o Control: Ensure continuous, reliable agitation (interlock stirrer with feed pump if possible).

Process Flow Diagram
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Caption: Industrial process flow for the synthesis and purification of
(Methoxymethyl)cyclopentane.

Part 5: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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